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Compound of Interest

Compound Name: Arochlor 1254

Cat. No.: B056473

Introduction

Aroclor 1254 is a commercial mixture of polychlorinated biphenyls (PCBs), which are persistent
environmental pollutants frequently monitored in water bodies. Due to their hydrophobicity,
PCBs are present in water at trace concentrations, necessitating a robust extraction and
concentration step prior to instrumental analysis. Solid-phase extraction (SPE) is a widely used
technique for the selective isolation and enrichment of PCBs from aqueous matrices, offering
advantages over traditional liquid-liquid extraction by reducing solvent consumption, improving
sample throughput, and minimizing background interference. This application note details two
effective SPE protocols for the extraction of Aroclor 1254 from water samples using different
sorbent materials: Polystyrene-Divinylbenzene (PS-DVB) and C18.

Quantitative Data Summary

The following table summarizes the performance data for an optimized SPE method for Aroclor
1254 analysis in water.
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Parameter Value Reference

Polystyrene-Divinylbenzene

Sorbent [1]
(PS-DVB)

Sample Volume 1000 mL [1]

Spiked Concentration Not Specified

Recovery 90.6% - 104% [1]

Repeatability (RSD) 4.7% - 7.6% [1]

Method Detection Limit (MDL) 0.053 pg/L [1]

Experimental Protocols

Two primary protocols are presented below, utilizing PS-DVB and C18 sorbents, respectively.
These methods are suitable for preparing water samples for subsequent analysis by gas
chromatography (GC) with an electron capture detector (ECD) or mass spectrometry (MS).

Protocol 1: Polystyrene-Divinylbenzene (PS-DVB) SPE

This protocol is based on a validated method demonstrating high recovery and good
repeatability for Aroclor 1254.[1]

Materials:

o SPE Cartridges: Polystyrene-Divinylbenzene (PS-DVB)
e Water Sample: 1000 mL

o Sulfuric Acid (1:1, v/v)

e Methanol

e n-Hexane

o Ethyl Acetate
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Deionized Water

SPE Manifold

Collection Vials

Nitrogen Evaporation System

Procedure:

e Sample Pretreatment:

o Collect a 1000 mL water sample in a clean glass container.

o Acidify the sample to pH 1.0 by adding sulfuric acid (1:1, v/v).[1]

e SPE Cartridge Conditioning:

o

Place the PS-DVB cartridge on the SPE manifold.

[¢]

Wash the cartridge with 5 mL of n-hexane/ethyl acetate (1:1, v/v).

[¢]

Condition the cartridge with 5 mL of methanol.

[e]

Equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent does not go
dry.

e Sample Loading:

o Load the acidified water sample onto the conditioned cartridge at a flow rate of
approximately 10-15 mL/min.

e Washing:

o After the entire sample has passed through, wash the cartridge with 10 mL of deionized
water to remove any remaining interfering substances.

o Dry the cartridge under vacuum for 10-20 minutes to remove excess water.
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e Elution:

o Place a clean collection vial under the cartridge.

o Elute the retained Aroclor 1254 with 6.0 mL of n-hexane/ethyl acetate (1:1, v/v).[1]
» Concentration:

o Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

o The sample is now ready for GC analysis.

Protocol 2: C18 SPE

This protocol is a common alternative for the extraction of PCBs from water, utilizing a C18
sorbent.[2][3]

Materials:

o SPE Cartridges: C18 (e.g., 83 mL large ID cartridges for samples with high particulate
matter)[2]

o Water Sample: 1000 mL

e 6N Hydrochloric Acid (HCI) or Sulfuric Acid (H2S0Oa4)

e Methanol

e Dichloromethane (DCM) or Acetone/n-Hexane mixture
» Deionized Water

» SPE Manifold

» Collection Vials

e Nitrogen Evaporation System

Procedure:
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e Sample Pretreatment:

o Collect a 1000 mL water sample.

o Adjust the sample pH to < 2 using 6N HCI or H2S04.[2]

o Add 5 mL of methanol to the sample and mix well.[2]

e SPE Cartridge Conditioning:

o Place the C18 cartridge on the SPE manifold.

o Condition the cartridge with 10 mL of dichloromethane (DCM).[2]

o Follow with 10 mL of methanol.[2][3]

o Equilibrate the cartridge with 20 mL of deionized water, leaving a layer of water above the
sorbent.[2]

e Sample Loading:

o Load the pretreated water sample onto the conditioned cartridge at a flow rate of
approximately 30 mL/min.[2]

e Washing and Drying:

o After loading, dry the cartridge under full vacuum for 10 minutes.[2]

o Elution:

o Place a clean collection vial under the cartridge.

o Option A (DCM Elution): Elute the analytes with two 5 mL portions of DCM.

o Option B (Acetone/n-Hexane Elution):

» Rinse the sample bottle with 10 mL of 1:1 acetone:n-hexane and add it to the cartridge.
Allow it to soak for 1 minute before drawing it through.[2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.chromatographyonline.com/view/automated-solid-phase-extraction-spe-organochlorine-pesticides-water
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.unitedchem.com/media/at_assets/tech_doc_info/6106-06-01_EPA_Method_608.3_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

» Repeat the elution with 10 mL of 1:9 acetone:n-hexane.[2]

o Concentration and Solvent Exchange:
o Concentrate the eluate to approximately 5 mL using a nitrogen evaporator at 40°C.[2]
o If DCM was used for elution, exchange the solvent to hexane.
o Bring the final volume to 1 mL. The sample is now ready for GC analysis.

Visualized Workflow

The following diagram illustrates the general workflow for the solid-phase extraction of Aroclor
1254 from water samples.

Caption: General workflow for SPE of Aroclor 1254 in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

